![molecular formula C18H20FN3O B4894828 1-(2-fluorobenzyl)-N-3-pyridinyl-4-piperidinecarboxamide](/img/structure/B4894828.png)
1-(2-fluorobenzyl)-N-3-pyridinyl-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluorobenzyl)-N-3-pyridinyl-4-piperidinecarboxamide, also known as JNJ-42165279, is a novel and potent inhibitor of the histamine H3 receptor. It has been extensively studied for its potential to treat various neurological disorders such as Alzheimer's disease, schizophrenia, and ADHD.
Mechanism of Action
1-(2-fluorobenzyl)-N-3-pyridinyl-4-piperidinecarboxamide is a selective antagonist of the histamine H3 receptor. The histamine H3 receptor is a G protein-coupled receptor that is primarily expressed in the central nervous system. It plays a key role in the regulation of histamine release and neurotransmitter release. By blocking the histamine H3 receptor, this compound increases the release of several neurotransmitters such as acetylcholine, dopamine, and norepinephrine, which are important for cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function in animal models of Alzheimer's disease, schizophrenia, and ADHD. It has also been shown to improve attention and memory in healthy human subjects. The biochemical and physiological effects of this compound are primarily mediated by its action on the histamine H3 receptor.
Advantages and Limitations for Lab Experiments
1-(2-fluorobenzyl)-N-3-pyridinyl-4-piperidinecarboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of the histamine H3 receptor, which makes it an ideal tool for studying the role of the histamine H3 receptor in various neurological disorders. However, this compound has several limitations as well. It has poor solubility in water, which makes it difficult to administer in vivo. It also has a short half-life, which limits its duration of action.
Future Directions
There are several future directions for the study of 1-(2-fluorobenzyl)-N-3-pyridinyl-4-piperidinecarboxamide. One direction is to investigate its potential to treat other neurological disorders such as Parkinson's disease and multiple sclerosis. Another direction is to develop more potent and selective inhibitors of the histamine H3 receptor. Additionally, the development of novel drug delivery systems may overcome the limitations of this compound such as poor solubility and short half-life.
Synthesis Methods
1-(2-fluorobenzyl)-N-3-pyridinyl-4-piperidinecarboxamide can be synthesized using a series of chemical reactions. The first step involves the synthesis of 2-fluorobenzylamine, which is then reacted with 3-pyridinecarboxylic acid to form the intermediate product. The intermediate product is then reacted with piperidine-4-carboxylic acid to obtain the final product, this compound.
Scientific Research Applications
1-(2-fluorobenzyl)-N-3-pyridinyl-4-piperidinecarboxamide has been extensively studied for its potential to treat various neurological disorders. It has been shown to improve cognitive function in animal models of Alzheimer's disease, schizophrenia, and ADHD. It has also been shown to improve attention and memory in healthy human subjects.
properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-N-pyridin-3-ylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN3O/c19-17-6-2-1-4-15(17)13-22-10-7-14(8-11-22)18(23)21-16-5-3-9-20-12-16/h1-6,9,12,14H,7-8,10-11,13H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTPBCYBUJRAWMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CN=CC=C2)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.